Cas no 34460-47-4 (O-(4-cyanophenyl) O-ethyl O-phenyl phosphorothioate)

• Product Name: O-(4-cyanophenyl) O-ethyl O-phenyl phosphorothioate
• CAS No: 34460-47-4
• MF: C₁₅H₁₄NO₃PS
• MW: 319.315323352814
• CID: 1463562
• PubChem ID: 190328
• Update Time: 2025-04-20

O-(4-cyanophenyl) O-ethyl O-phenyl phosphorothioate Chemical and Physical Properties

Names and Identifiers

• O-(4-cyanophenyl) O-ethyl O-phenyl phosphorothioate
• Phosphorothioic acid, 4-cyanophenyl ethyl phenyl ester
• DTXSID90955999
• SCHEMBL986645
• 34460-47-4

• Inchi： 1S/C15H14NO3PS/c1-2-17-20(21,18-14-6-4-3-5-7-14)19-15-10-8-13(12-16)9-11-15/h3-11H,2H2,1H3
• InChI Key： LNKKMWUOZXBYEM-UHFFFAOYSA-N
• SMILES： S=P(OCC)(OC1C=CC=CC=1)OC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 319.04332
• Monoisotopic Mass: 319.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 424.6°C at 760 mmHg
• Flash Point: 210.6°C
• Refractive Index: 1.602
• PSA: 51.48